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Compound of Interest

Compound Name: 3-(2-Thenoyl)propionic acid

Cat. No.: B188895 Get Quote

This guide provides critical safety and logistical information for the handling and disposal of 3-
(2-Thenoyl)propionic acid, tailored for research, scientific, and drug development

professionals.

Chemical Identifier:

Name: 3-(2-Thenoyl)propionic acid

CAS Number: 4653-08-1

Molecular Formula: C8H8O3S

Molecular Weight: 184.21 g/mol [1][2]

Primary Hazards:

Causes skin irritation.[1][3]

Causes serious eye irritation.[1][3]

May cause respiratory irritation.[1][3]

Personal Protective Equipment (PPE)
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Appropriate personal protective equipment is mandatory to ensure safety when handling 3-(2-
Thenoyl)propionic acid. The following table summarizes the recommended PPE.

Protection Type Recommended Equipment
Specifications and

Standards

Eye and Face Protection
Chemical safety goggles or a

face shield.

Must comply with OSHA's eye

and face protection regulations

in 29 CFR 1910.133 or

European Standard EN166.[4]

Skin Protection
Chemical-resistant gloves

(e.g., nitrile or butyl).

Consult the glove

manufacturer's compatibility

chart for specific breakthrough

times.

Laboratory coat.
Fully buttoned lab coat to

protect street clothing.

Additional protective clothing

(e.g., apron, coveralls).

As needed, based on the scale

of the operation, to prevent

skin exposure.[4]

Respiratory Protection

NIOSH/MSHA or European

Standard EN 149 approved

respirator.

Required if exposure limits are

exceeded or if irritation or other

symptoms are experienced. A

particulates filter conforming to

EN 143 is recommended.[4]

Operational Plan: Handling Procedures
Engineering Controls:

Work in a well-ventilated area.

Use a laboratory chemical fume hood for all procedures involving this compound.

Safe Handling Practices:
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Preparation: Before handling, ensure all necessary PPE is readily available and in good

condition. Read the Safety Data Sheet (SDS) thoroughly.

Handling:

Avoid contact with skin, eyes, and clothing.[5]

Do not breathe dust or fumes.[5]

Wash hands thoroughly after handling.[4]

Use non-sparking tools and take precautionary measures against static discharge if the

compound is in a flammable solvent.[6]

Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[4][5]

Keep away from heat and sources of ignition.[4]

Disposal Plan
Waste Collection:

Collect waste material in a designated, compatible, and properly labeled hazardous waste

container.

Do not mix with other waste streams unless compatibility is confirmed.

Disposal Procedure:

Dispose of contents and container to an approved waste disposal plant in accordance with

local, state, and federal regulations.[4][5]

Handle uncleaned containers as you would the product itself.

Experimental Workflow
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The following diagram illustrates the standard workflow for handling 3-(2-Thenoyl)propionic
acid in a laboratory setting.
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Caption: Workflow for handling 3-(2-Thenoyl)propionic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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